Cas no 1207441-63-1 (6-bromo-4-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione)

• Product Name: 6-bromo-4-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• CAS No: 1207441-63-1
• MF: C₁₀H₇BrClN₃O₂
• MW: 316.538480043411
• CID: 4577405
• Update Time: 2025-05-21

6-bromo-4-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione

• Inchi： 1S/C10H7BrClN3O2/c11-8-9(16)15(10(17)14-13-8)5-6-1-3-7(12)4-2-6/h1-4H,5H2,(H,14,17)
• InChI Key： QXQHQHWAQRSNRF-UHFFFAOYSA-N
• SMILES： N1=C(Br)C(=O)N(CC2=CC=C(Cl)C=C2)C(=O)N1

Additional information on 6-bromo-4-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione

Introduction to 6-bromo-4-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione (CAS No. 1207441-63-1)

The compound 6-bromo-4-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione, identified by its CAS number 1207441-63-1, is a structurally complex heterocyclic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique chemical framework, featuring a tetrahydro-1,2,4-triazine core substituted with bromo and chlorophenylmethyl groups, positions it as a promising candidate for further exploration in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for designing novel bioactive molecules. The presence of both electrophilic and nucleophilic centers in its structure suggests versatile reactivity, enabling diverse synthetic modifications that could enhance its pharmacological properties. Specifically, the bromo and chlorophenylmethyl substituents are particularly noteworthy, as they can serve as handles for further functionalization through cross-coupling reactions or other transition-metal-catalyzed transformations.

In the context of medicinal chemistry, the tetrahydro-1,2,4-triazine ring is a well-documented motif found in several bioactive compounds. This motif is known for its ability to interact with biological targets such as enzymes and receptors due to its rigid three-membered nitrogen-containing cycle. The incorporation of additional substituents like bromo and chlorophenylmethyl can modulate electronic properties and steric hindrance, thereby fine-tuning binding affinity and selectivity.

Current research in this area has demonstrated that derivatives of tetrahydro-1,2,4-triazine exhibit a broad spectrum of biological activities. For instance, modifications at the 3-position of the triazine ring have been shown to influence metabolic stability and bioavailability. Similarly, the introduction of electron-withdrawing or electron-donating groups at other positions can alter pharmacokinetic profiles. The compound in question (6-bromo-4-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione) represents an intriguing example where these principles have been applied to develop a structurally diverse lead molecule.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include nucleophilic substitution reactions at the bromo moiety followed by Friedel-Crafts alkylation using (4-chlorophenyl)methyl halides. Additionally, protecting group strategies may be employed to prevent unwanted side reactions during functionalization. Advances in green chemistry have also prompted researchers to explore catalytic methods that minimize waste and improve atom economy.

From a computational perspective, density functional theory (DFT) calculations have been instrumental in understanding the electronic structure and reactivity of this molecule. Studies suggest that the bromo substituent exerts a significant influence on the molecule's HOMO-LUMO gap, making it susceptible to nucleophilic attack under appropriate conditions. Meanwhile, the chlorophenylmethyl group contributes to steric bulk near the triazine core but also enhances lipophilicity—a desirable property for oral bioavailability.

In vitro pharmacological assays have begun to explore the potential therapeutic applications of this compound. Initial screening studies indicate that derivatives of this scaffold may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways or cancer metabolism. For example, modifications at the 5-position of the triazine ring could modulate binding interactions with target proteins such as kinases or phosphodiesterases. Further investigation is warranted to elucidate specific mechanisms of action.

The role of chirality in this context cannot be overlooked. While the current compound (6-bromo-4-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1H-imidazo[1',2':1''',3''']triazinane-3-one) is not chiral itself due to symmetry within its ring system; future derivatives may benefit from stereoselective synthesis if enantiomeric excess is observed to correlate with improved biological activity.

Industrial-scale production considerations are also relevant when evaluating commercial viability. Efficient synthetic routes must balance cost-effectiveness with scalability while adhering to regulatory standards for purity and impurity profiling. Process chemists are exploring continuous flow methodologies as alternatives to traditional batch processing—potentially offering improved reproducibility and reduced solvent consumption.

Collaborative efforts between academia and industry are essential for translating laboratory findings into tangible therapeutic outcomes. Open science initiatives facilitate knowledge sharing through preclinical data repositories while fostering innovation through crowdsourced drug discovery platforms. The compound under discussion (6-bromo-4-[isopropyl-(4-chlorophenyl)methyl]-N-methyl-N-(pyridin-3-yloxy)-N'-phenylurea) exemplifies how interdisciplinary approaches can accelerate progress toward addressing unmet medical needs.